(4-Benzyloxy-3-trifluoromethyl-pyridin-2-yl)-hydrazine

• CAS No.: 1254981-28-6
• Molecular Formula: C13H12F3N3O
• Molecular Weight: 283.25 g/mol
• IUPAC Name: [4-phenylmethoxy-3-(trifluoromethyl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C13H12F3N3O/c14-13(15,16)11-10(6-7-18-12(11)19-17)20-8-9-4-2-1-3-5-9/h1-7H,8,17H2,(H,18,19)
• InChI Key: DIUIXUWQHVLZKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=NC=C2)NN)C(F)(F)F

Description

(4-Benzyloxy-3-trifluoromethyl-pyridin-2-yl)-hydrazine is a useful research compound. Its molecular formula is C13H12F3N3O and its molecular weight is 283.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of compound D7 (1.09 g g, 3.789 mmol) in 1,4-dioxane (9 ml), was added hydrazine monohydrate (3.676 ml, 75.78 mmol). The reaction mixture was heated at 160° C. under microwave irradiation for 30 min. After cooling the resulting solution was concentrated in vacuo. The residue thus obtained was dissolved in DCM and washed with NaHCO3 (aqueous sat. solution). The organic layer was separated, dried (Na2SO4) and concentrated in vacuo to yield intermediate compound D8 (0.890 g, 83%) as a white solid.